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Compound of Interest

Compound Name: 5-Hydroxyisophthalonitrile

Cat. No.: B1321930 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 5-
Hydroxyisophthalonitrile (CAS No. 79370-78-8), also known as 5-Hydroxybenzene-1,3-

dicarbonitrile. The information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Hydroxyisophthalonitrile is

presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source

CAS Number 79370-78-8 [1]

Molecular Formula C₈H₄N₂O [2]

Molar Mass 144.13 g/mol [2]

Appearance White solid [1]

Melting Point 266 °C [2]

Boiling Point 295.8 ± 30.0 °C (Predicted) [2]

Flash Point 132.709 °C [2]

Vapor Pressure 0.001 mmHg at 25°C [2]

Density 1.34 ± 0.1 g/cm³ (Predicted) [2]

Water Solubility
Very slightly soluble (0.55 g/L

at 25 °C)
[1]

Refractive Index 1.614 [2]

Hazard Identification and Precautionary Measures
5-Hydroxyisophthalonitrile is classified with specific hazards that necessitate careful

handling. The primary hazard identified is its harmful effect on aquatic life with long-lasting

effects.[3]

GHS Hazard Statements:

H412: Harmful to aquatic life with long lasting effects.[3]

Precautionary Statements:

P273: Avoid release to the environment.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3][4]
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While the specific SDS for 5-Hydroxyisophthalonitrile is not highly detailed, related

compounds with similar structures exhibit skin irritation, serious eye irritation, and potential

respiratory irritation.[4][5][6] Therefore, it is prudent to handle this compound with the

appropriate personal protective equipment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Hydroxyisophthalonitrile to minimize

exposure and ensure personal safety.

Protection Type Specific Recommendations Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and full-length pants.

Prevents skin contact, which

may cause irritation.[4][5]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.

Minimizes inhalation of dust

particles, which may cause

respiratory irritation.[4]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

the compound and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid dust formation.[3]

Avoid contact with skin, eyes, and clothing.
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Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the work area.[5]

Storage:

Keep the container tightly closed.[7]

Store in a cool, dry, and well-ventilated place.

Store locked up.[4]

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[3]

Spill and Disposal Management
Proper management of spills and waste is essential to prevent environmental contamination

and ensure a safe work environment.

Spill Response:
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Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Use personal protective equipment.[3] Avoid generating dust. Sweep up the spilled

material and place it in a suitable, closed container for disposal.

Clean: Clean the spill area thoroughly.

Disposal:

Dispose of the chemical and its container in accordance with local, regional, and national

regulations.

The substance should be sent to an approved waste disposal plant.[3][4]

Avoid release to the environment.[3]

Procedural Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 5-Hydroxyisophthalonitrile.
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Workflow for Handling and Disposal of 5-Hydroxyisophthalonitrile

Preparation

Handling

Post-Experiment Waste Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Carefully Weigh/Handle
Avoid Dust Generation

Perform Experimental Work

Decontaminate Work Area Collect Waste in
Labeled, Sealed Container

Wash Hands Thoroughly Dispose via Approved
Waste Disposal Service

Click to download full resolution via product page

Caption: Standard operating procedure for 5-Hydroxyisophthalonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1321930?utm_src=pdf-body-img
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document provides a summary of safety and handling information. Always

refer to the complete Safety Data Sheet (SDS) before handling any chemical and consult with

your institution's safety officer for specific guidance. Experimental protocols are not included in

this safety-focused guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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